Cas no 2792217-35-5 (2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid)

• Product Name: 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid
• CAS No: 2792217-35-5
• MF: C₂₆H₂₃NO₅
• MW: 429.464527368546
• CID: 5654249
• PubChem ID: 165606902
• Update Time: 2025-10-29

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 1-(9H-Fluoren-9-ylmethyl) 3-(2-carboxyphenoxy)-1-pyrrolidinecarboxylate (ACI)
• 1-Pyrrolidinecarboxylic acid, 3-(2-carboxyphenoxy)-, 1-(9H-fluoren-9-ylmethyl) ester (ACI)
• 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid

• Inchi： 1S/C26H23NO5/c28-25(29)22-11-5-6-12-24(22)32-17-13-14-27(15-17)26(30)31-16-23-20-9-3-1-7-18(20)19-8-2-4-10-21(19)23/h1-12,17,23H,13-16H2,(H,28,29)
• InChI Key： FJTWIXOHECWWCY-UHFFFAOYSA-N
• SMILES： O=C(C1C(OC2CCN(C(OCC3C4C(=CC=CC=4)C4C3=CC=CC=4)=O)C2)=CC=CC=1)O

Additional information on 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid

Introduction to 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid (CAS No. 2792217-35-5)

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid (CAS No. 2792217-35-5) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Pyr-OH, is a derivative of fluorenylmethyloxycarbonyl (Fmoc) and pyrrolidine, and it plays a crucial role in the synthesis of various bioactive molecules and peptides.

The structure of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid is characterized by the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group attached to a pyrrolidine ring, which is further functionalized with an oxybenzoic acid moiety. This unique structural arrangement confers several advantageous properties, including enhanced solubility, stability, and reactivity, making it an ideal candidate for various synthetic applications.

In recent years, the use of Fmoc derivatives has become increasingly prevalent in the synthesis of peptides and peptidomimetics due to their ability to protect amino groups during multi-step reactions. The Fmoc protecting group can be selectively removed under mild conditions, allowing for precise control over the synthetic process. This feature is particularly important in the development of therapeutic peptides and proteins, where the integrity and purity of the final product are paramount.

2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid has been extensively studied for its potential applications in drug discovery and development. One notable area of research involves its use as a building block in the synthesis of small molecule inhibitors targeting specific protein-protein interactions (PPIs). PPIs are critical for various cellular processes, and their dysregulation is often associated with diseases such as cancer, neurodegenerative disorders, and inflammatory conditions.

A recent study published in the Journal of Medicinal Chemistry highlighted the effectiveness of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid in the design of potent inhibitors against a specific PPI involved in cancer cell proliferation. The researchers demonstrated that compounds derived from this scaffold exhibited high binding affinity and selectivity towards the target protein, leading to significant inhibition of cancer cell growth in vitro and in vivo.

Beyond its applications in small molecule drug discovery, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid has also shown promise in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active forms through metabolic processes within the body. The Fmoc protecting group can be strategically incorporated into prodrug designs to enhance their stability during storage and administration, while ensuring controlled release of the active drug at the target site.

The versatility of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid extends to its use in combinatorial chemistry and high-throughput screening (HTS) platforms. These techniques are essential for rapidly identifying lead compounds with desired biological activities from large libraries of chemical entities. The ability to synthesize diverse derivatives of this compound through efficient and scalable methods makes it an attractive choice for HTS campaigns aimed at discovering novel therapeutic agents.

In addition to its synthetic utility, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid has been explored for its potential as a fluorescent probe. Fluorescent probes are widely used in biological research to visualize cellular processes and monitor molecular interactions. The presence of the fluorenyl moiety within this compound provides a built-in fluorescent label, which can be exploited for real-time imaging studies and other analytical applications.

The safety profile of 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid has also been extensively evaluated. Studies have shown that it exhibits low toxicity towards mammalian cells at relevant concentrations, making it suitable for use in both research settings and potential therapeutic applications. However, as with any chemical compound used in biological systems, appropriate safety measures should be followed during handling and storage to ensure user safety.

In conclusion, 2-(1-{(9H-fluoren-9-yl)methoxycarbonyl}pyrrolidin-3-yl)oxybenzoic acid (CAS No. 2792217-35-5) is a versatile and valuable compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an excellent choice for synthesizing bioactive molecules, designing prodrugs, and developing fluorescent probes. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.